Cas no 2039-06-7 (3,5-diphenyl-4H-1,2,4-triazole)

• Product Name: 3,5-diphenyl-4H-1,2,4-triazole
• CAS No: 2039-06-7
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• MDL: MFCD00188356
• CID: 1393343
• PubChem ID: 16260
• Update Time: 2025-05-26

3,5-diphenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Diphenyl-1H-1,2,4-triazole
• 1H-1,2,4-TRIAZOLE, 3,5-DIPHENYL-
• 3,5-Diphenyl-1,2,4-triazole
• 3,5-Diphenyl-1H-1,2,4-triazol
• 3,5-Diphenyl-4H-1,2,4-triazole
• s-Triazole, 3,5-diphenyl-
• 3,5-Diphenyl-1,2,4-triazol
• SureCN666693
• SureCN384952
• 2,5-Diphenyl-1H-1,2,4-triazol
• 1H-1,2,4-Triazole,3,5-diphenyl
• 3,5-diphenyl-s-triazole
• 2039-06-7
• EN300-107143
• SCHEMBL384952
• MFCD00188356
• WV4QRC6HBM
• YSWG247
• 3,5-DPT
• 4H-1,2,4-triazole, 3,5-diphenyl-
• InChI=1/C14H11N3/c1-3-7-11(8-4-1)13-15-14(17-16-13)12-9-5-2-6-10-12/h1-10H,(H,15,16,17)
• BDBM50518739
• STK326454
• CAA03906
• 1H-3,5-Diphenyl-1,2,4-triazole
• AKOS003646246
• DB-240789
• DTXSID70174323
• CHEMBL280106
• D94929
• 3,5-diphenyl-4H-[1,2,4]triazole
• KPKQWXGFEKRQQA-UHFFFAOYSA-
• AS-75894
• 3,5-Diphenyl-4H-1,2,4-triazole #
• Z1695709418
• AKOS002732988
• CS-0156377
• 3,5-diphenyl-4H-1,2,4-triazole

• MDL： MFCD00188356
• Inchi： 1S/C14H11N3/c1-3-7-11(8-4-1)13-15-14(17-16-13)12-9-5-2-6-10-12/h1-10H,(H,15,16,17)
• InChI Key： KPKQWXGFEKRQQA-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 221.09543
• Monoisotopic Mass: 221.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1882 (rough estimate)
• Melting Point: 192°C
• Boiling Point: 352.32°C (rough estimate)
• Refractive Index: 1.5770 (estimate)
• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3,5-diphenyl-4H-1,2,4-triazole

Comprehensive Overview of 3,5-Diphenyl-4H-1,2,4-Triazole (CAS No. 2039-06-7): Properties, Applications, and Industry Insights

3,5-Diphenyl-4H-1,2,4-triazole (CAS No. 2039-06-7) is a heterocyclic organic compound that has garnered significant attention in both academic research and industrial applications. This triazole derivative is characterized by its unique molecular structure, featuring two phenyl groups attached to a 1,2,4-triazole core. Its chemical stability, versatile reactivity, and functional properties make it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Researchers and manufacturers increasingly seek high-purity 3,5-diphenyl-1,2,4-triazole for advanced applications, driven by its role in ligand synthesis and coordination chemistry.

The growing demand for specialty chemicals like 3,5-diphenyl-4H-1,2,4-triazole aligns with trends in green chemistry and sustainable synthesis. Users frequently search for "CAS 2039-06-7 suppliers" or "3,5-diphenyltriazole applications," reflecting its commercial relevance. Its compatibility with metal-organic frameworks (MOFs) and corrosion inhibitors further expands its utility. Notably, the compound’s photophysical properties are explored for OLED materials, addressing the surge in demand for energy-efficient displays.

From a synthetic perspective, 3,5-diphenyl-1,2,4-triazole is often prepared via cyclization reactions of benzoyl hydrazines or N-acyl amidines. Optimized protocols for its production emphasize atom economy and low-waste processes, resonating with industry priorities. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical-grade standards. Discussions on platforms like ResearchGate highlight queries about "scaling up triazole synthesis" or "solubility of CAS 2039-06-7," underscoring practical challenges.

In material science, 3,5-diphenyl-4H-1,2,4-triazole serves as a building block for polymeric networks and supramolecular assemblies. Its ability to form hydrogen bonds and π-π interactions enhances the design of functional materials. Recent studies investigate its potential in catalysis and sensor development, particularly for heavy metal detection. These applications align with global interest in environmental monitoring and smart materials.

Regulatory and safety profiles of CAS 2039-06-7 are frequently addressed in safety data sheets (SDS), emphasizing proper handling under laboratory conditions. While not classified as hazardous, users often search for "3,5-diphenyltriazole storage" or "thermal stability," indicating a focus on operational best practices. The compound’s melting point (∼280–285°C) and solubility in organic solvents are key physicochemical parameters for formulation scientists.

Looking ahead, innovations in crystal engineering and drug delivery systems are expected to drive further research into 3,5-diphenyl-4H-1,2,4-triazole. Its integration into nanotechnology and bioimaging probes represents an emerging frontier. As industries prioritize multifunctional compounds, this triazole derivative stands out for its adaptability and performance across disciplines.